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Compound of Interest

2,6-Diethyl-N-(2-
Compound Name:
propoxyethyl)aniline

cat. No.: B1592339

An In-depth Technical Guide to 2,6-Diethyl-N-(2-
propoxyethyl)aniline

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the physical and chemical properties,
synthesis, and applications of the organic compound 2,6-Diethyl-N-(2-propoxyethyl)aniline.

Compound Identification

2,6-Diethyl-N-(2-propoxyethyl)aniline is an aromatic amine characterized by a disubstituted
aniline core.[1] Its structure features two ethyl groups at the 2 and 6 positions of the benzene
ring and a 2-propoxyethyl group attached to the nitrogen atom.[1] This substitution pattern,
particularly the steric hindrance provided by the ortho-ethyl groups, significantly influences its
chemical reactivity and physical properties.[2]
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Identifier Value

IUPAC Name 2,6-diethyl-N-(2-propoxyethyl)aniline[1][3]
CAS Number 61874-13-3[1][2]A1E6I 71810l 1 1][12][13]
Molecular Formula CasHasNO[LI3IAIEI6I 71811 10N 1 2][ 14]

2,6-DIETHYL-N-(2-PROPOXYETHYL)ANILINE;
Synonyms 2,6-Diethyl-N-(2-propoxyethyl)-benzenamine; N-
Propoxyethyl-2,6-Diethyl Aniline[4][5]

DTEGEQGTAYAXBC-UHFFFAOYSA-N[1][2][5]

InChl Key 8]

SMILES CCCOCCNC1=C(C=CC=C1CC)CC[1][3][5]

Physical and Chemical Properties

The compound is typically a light yellow, transparent liquid at room temperature.[1][4][5] It is not
readily soluble in water but demonstrates good solubility in organic solvents such as toluene
and benzene.[4] The high boiling point is attributed to its increased molecular weight and the
presence of intermolecular hydrogen bonding.[1]

Table of Physical Properties

Property Value

Molecular Weight ( g/mol ) 235.37[4][5][6][10][1 1][14]

Appearance Light yellow transparent liquid[1][4][5][12]
Boiling Point (°C) 352[4][5][9][10][12][14]

Density (g/cm?) 0.953[4][5][9][10][14]

Flash Point (°C) 150[4][](]10][14]

Refractive Index 1.521[4]

Vapor Pressure (mmHg at 25°C) 4.04E-05[4]

pKa (Predicted) 4.01 + 0.50[4][9]
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Table of Chemical Data

Property Value

Exact Mass 235.19400[5]
Hydrogen Bond Donor Count 1[5]
Hydrogen Bond Acceptor Count 2[5]

XLogP3 3.72290[8]

Chemical Reactivity and Synthesis

As a secondary amine, 2,6-Diethyl-N-(2-propoxyethyl)aniline undergoes typical reactions
such as N-alkylation and acylation.[1] The aromatic ring is also susceptible to electrophilic
aromatic substitution.[1]

The compound is a key intermediate in the synthesis of the herbicide Pretilachlor.[1][15] This
involves an acylation reaction of 2,6-Diethyl-N-(2-propoxyethyl)aniline with chloroacetyl
chloride.[15]

Logical Flow: Role as a Pretilachlor Intermediate

2,6-Diethyl-N-

(2-propoxyethylaniline Chloroacetyl Chloride

Acylation Reaction

Pretilachlor
(Herbicide)
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Role of the compound as a key intermediate.

Experimental Protocols: Synthesis

Several methods for the synthesis of 2,6-Diethyl-N-(2-propoxyethyl)aniline have been
reported. A primary challenge in its synthesis is controlling the reaction to favor monoalkylation
and prevent the formation of the dialkylated byproduct, N,N-bis(2-propoxyethyl)-2,6-
diethylaniline.[2][15] Using an excess of the starting aniline is a common strategy to mitigate
this.[2][15]

Method 1: Alkylation with Chloroethyl Propyl Ether

This method involves the reaction of 2,6-diethylaniline with chloroethyl propyl ether in the
presence of an acid-binding agent.[15]

Experimental Workflow: Synthesis Method 1

Reactants Reaction Conditions

2,6-Diethylaniline Chloroethyl Propyl Ether Acid Binding Agent Temperature: 120-180 °C Time: 5-8 hours Pressure: Normal or Pressurized

Alkylation Reaction

2,6-Diethyl-N-
(2-propoxyethyl)aniline
(Product)

Click to download full resolution via product page
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Synthesis via alkylation with chloroethyl propy! ether.
Protocol Details:

Molar Ratio: The molar ratio of 2,6-diethylaniline to chloroethyl propyl ether to the acid
binding agent is specified as (1.5-2.5) : 1 : (0.45-0.7).[15]

Temperature: The alkylation reaction is conducted at a temperature ranging from 120°C to
180°C.[15]

Duration: The reaction is carried out for 5 to 8 hours.[15]

Outcome: This method is noted for its short process flow, increased raw material utilization,
and reduced production costs.[15]

Method 2: Reaction with 2-chloro-1-ethoxypropane

An alternative synthesis route involves reacting 2,6-diethylaniline with 2-chloro-1-
ethoxypropane.[16]

Protocol Details:

Molar Ratio: The optimal material molar ratio is 3:1 (2,6-diethylaniline to 2-chloro-1-
ethoxypropane).[16]

Temperature: The reaction is maintained at 170°C.[16]
Duration: The optimal reaction time is 10 hours.[16]

Yield: Under these conditions, a product molar yield of 85.6% has been reported.[16]

Applications

2,6-Diethyl-N-(2-propoxyethyl)aniline serves as a crucial intermediate in several industrial

sectors.

e Agrochemicals: Its primary application is in the production of the selective herbicide
Pretilachlor, which is used to control weeds in rice crops.[1][6][15] The compound is valued
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for creating a stable herbicide with prolonged activity in the soil.[1][6]

e Dyes and Pigments: It is used as an intermediate in the manufacturing of various dyes and
pigments for the textile industry and other materials.[1][4]

o Pharmaceuticals: The compound serves as an intermediate in the synthesis of certain
medicinal compounds.[1][4]

o Fuel Chemistry: It has potential applications as an antiknock agent in gasoline, offering a
replacement for tetraethyl lead.[1]

Safety and Handling

Due to its potential toxicity and flammability, careful handling of 2,6-Diethyl-N-(2-
propoxyethyl)aniline is required.[4]

Hazard Information:

o GHS Classification: Causes skin irritation (Category 2), serious eye irritation (Category 2A),
and may cause respiratory irritation (Category 3).[14]

¢ Incompatibilities: It is incompatible with strong oxidizing agents, acids, acid anhydrides, acid
chlorides, and chloroformates.[14][17]

o Hazardous Decomposition: When heated to decomposition, it emits toxic fumes, including
carbon oxides and nitrogen oxides.[14][17]

Handling and Storage Recommendations:
o Ventilation: Use only in a well-ventilated area.[14][18]

o Personal Protective Equipment (PPE): Wear suitable protective clothing, gloves, and
eye/face protection.[14][18]

o Storage: Store in a tightly closed container in a cool, dry, well-ventilated area away from
incompatible substances and sources of ignition.[7][14][18]

First Aid Measures:
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Skin Contact: Immediately wash with plenty of soap and water. Remove contaminated
clothing.[14][18]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing.[14][18]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.[14][18]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[14][18]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1592339#physical-and-chemical-properties-of-2-6-
diethyl-n-2-propoxyethyl-aniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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